5-Methoxycarbonyl-2-thiophenecarboxylic acid hydrazide

• Molecular Formula: C7H8N2O3S
• Molecular Weight: 200.22 g/mol
• IUPAC Name: methyl 5-(hydrazinecarbonyl)thiophene-2-carboxylate
• InChI: InChI=1S/C7H8N2O3S/c1-12-7(11)5-3-2-4(13-5)6(10)9-8/h2-3H,8H2,1H3,(H,9,10)
• InChI Key: SIVVJBBURGGGPJ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(S1)C(=O)NN

Description

5-Methoxycarbonyl-2-thiophenecarboxylic acid hydrazide is a useful research compound. Its molecular formula is C7H8N2O3S and its molecular weight is 200.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

The known procedure disclosed in the literature (J. Heterocyclic Chem., 28, 17, (1991).) was followed using 5-methoxycarbonyl-2-thiophenecarboxylic acid, thionyl chloride and hydrazine monohydrate to give 144 mg of a white solid (yield 72%).

Synthesis routes and methods II

Procedure details

The known procedure disclosed in the literature (J. Heterocyclic Chem., 28, 17, (1991).) was followed using 5-methoxycarbonyl-2-thiophenecarboxylic acid synthesized in Reference Synthetic Example 38, thionyl chloride and hydrazine monohydrate to give 144 mg of the desired product as a white solid (yield 72%).